Cas no 2807467-94-1 (1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole)

1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole is a specialized pyrazole derivative with a unique ethoxyethyl and methylthio substitution pattern. This compound is of interest in synthetic and medicinal chemistry due to its potential as a versatile intermediate for the development of heterocyclic frameworks. The ethoxyethyl group enhances solubility in organic solvents, facilitating further functionalization, while the methylthio moiety offers reactivity for cross-coupling or oxidation reactions. Its structural features make it suitable for applications in agrochemical and pharmaceutical research, particularly in the design of biologically active molecules. The compound exhibits stability under standard handling conditions, ensuring reliable performance in synthetic workflows.
1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole structure
2807467-94-1 structure
Product Name:1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole
CAS No:2807467-94-1
MF:C8H14N2OS
MW:186.274560451508
CID:6795844
PubChem ID:164892461
Update Time:2025-10-31

1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 2807467-94-1
    • MFCD34757843
    • 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole
    • Inchi: 1S/C8H14N2OS/c1-4-11-7(2)10-8(12-3)5-6-9-10/h5-7H,4H2,1-3H3
    • InChI Key: DVXFGXGVILSGCS-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=NN1C(C)OCC

Computed Properties

  • Exact Mass: 186.08268425g/mol
  • Monoisotopic Mass: 186.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 52.4Ų

1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB607867-250mg
1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole; .
2807467-94-1
250mg
€355.80 2024-07-19
abcr
AB607867-1g
1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole; .
2807467-94-1
1g
€659.60 2024-07-19
abcr
AB607867-5g
1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole; .
2807467-94-1
5g
€2218.40 2024-07-19

Additional information on 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole

Research Brief on 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole (CAS: 2807467-94-1)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole (CAS: 2807467-94-1). As a pyrazole derivative, this compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The brief synthesizes recent findings from academic literature, patents, and industry reports to offer a comprehensive overview of its chemical properties, biological activities, and therapeutic potentials.

Recent studies have highlighted the role of 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features, including the ethoxyethyl and methylthio substituents, contribute to its reactivity and ability to interact with various biological targets. Researchers have explored its utility in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The compound's mechanism of action and structure-activity relationships (SAR) have been subjects of intensive investigation, with promising results reported in preclinical models.

One of the key findings from recent research is the compound's potential as a scaffold for designing novel therapeutics targeting specific enzymes and receptors. For instance, studies have demonstrated its efficacy in modulating the activity of certain protein kinases involved in cancer progression. Additionally, its derivatives have shown inhibitory effects on inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, have also been evaluated to optimize its therapeutic profile.

In terms of synthetic methodologies, advancements have been made in the efficient and scalable production of 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole. Recent patents describe innovative synthetic routes that improve yield and purity, making the compound more accessible for further research and development. These methodologies often involve multi-step reactions with careful control of reaction conditions to ensure the desired stereochemistry and functional group compatibility.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is exploring its use in combination therapies and as a probe for studying biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. However, challenges such as optimizing selectivity and minimizing off-target effects remain areas of active investigation.

In conclusion, 1-(1-Ethoxyethyl)-5-(methylthio)-1H-pyrazole represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications and ongoing research underscore its significance in addressing unmet medical needs. Future studies will likely focus on refining its therapeutic potential and expanding its utility in diverse medical fields.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm